Cas no 476431-93-3 (N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide)

• Product Name: N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
• CAS No: 476431-93-3
• MF: C₂₅H₂₄N₄O₃S
• MW: 460.548064231873
• CID: 6263107
• PubChem ID: 4046551
• Update Time: 2025-10-23

N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
• 476431-93-3
• N-[[5-benzylsulfanyl-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• F0528-0136
• AKOS024580161
• N-((5-(benzylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• N-{[5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide

• Inchi： 1S/C25H24N4O3S/c1-31-21-12-8-19(9-13-21)24(30)26-16-23-27-28-25(33-17-18-6-4-3-5-7-18)29(23)20-10-14-22(32-2)15-11-20/h3-15H,16-17H2,1-2H3,(H,26,30)
• InChI Key： PVFNBKJZKGTIQB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C(CNC(C2C=CC(=CC=2)OC)=O)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 460.15691181g/mol
• Monoisotopic Mass: 460.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide

N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide: A Multifunctional Scaffold in Modern Pharmaceutical Chemistry

The compound N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide represents a significant advancement in the development of multifunctional scaffolds for therapeutic applications. With a CAS number of 476431-93-3, this molecule combines structural elements from aromatic heterocycles and substituted benzamide moieties, creating a unique platform for modulating biological activity. Recent studies highlight its potential in targeting inflammatory pathways and neurodegenerative disorders, positioning it as a promising candidate for drug discovery programs.

The benzylsulfanyl group at the 5-position of the 4H-1,2,4-triazole ring contributes to the molecule’s hydrophobicity and metabolic stability, while the 4-methoxyphenyl substituent at the 4-position enhances its ability to interact with protein targets through π-π stacking interactions. The 4-methoxybenzamide moiety provides a critical pharmacophore for enzyme inhibition, particularly in the context of kinase and phosphatase pathways. This combination of functional groups creates a molecule with high structural complexity, which is a hallmark of modern medicinal chemistry.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the compound’s potential as an inhibitor of the JAK-STAT signaling pathway, a key mediator of inflammatory responses. The 4H-1,2,4-triazol-3-ylmethyl linker plays a crucial role in stabilizing the interaction between the benzamide and target proteins, while the benzylsulfanyl group enhances solubility and bioavailability. These properties make the molecule particularly suitable for oral administration, a critical factor in pharmaceutical development.

Structural analysis of the compound reveals a highly conjugated system that facilitates electronic delocalization, which is essential for its biological activity. The presence of methoxy groups at strategic positions modulates the molecule’s polar surface area and hydrogen bonding capacity, optimizing its interaction with biological membranes. This structural design is aligned with current trends in drug discovery that prioritize molecular diversity and target specificity.

Experimental studies have shown that the 4-methoxyphenyl substituent enhances the molecule’s ability to cross the blood-brain barrier, a critical feature for neurodegenerative disease therapies. The benzylsulfanyl group, meanwhile, contributes to the molecule’s resistance to metabolic degradation, extending its half-life in vivo. These characteristics make the compound particularly relevant for the treatment of conditions such as Alzheimer’s disease and Parkinson’s disease.

Recent advances in computational modeling have provided insights into the molecule’s binding affinity for key targets. Molecular docking studies suggest that the 4H-1,2,4-triazol-3-ylmethyl linker forms hydrogen bonds with conserved residues in the target protein, while the 4-methoxybenzamide moiety occupies the active site. This dual-mode interaction mechanism is a significant advantage in drug design, as it reduces the likelihood of resistance development.

The synthesis of this compound involves a multi-step process that highlights the complexity of modern pharmaceutical chemistry. The benzylsulfanyl group is typically introduced through a sulfur-containing coupling reaction, while the 4-methoxyphenyl substituent is incorporated via electrophilic aromatic substitution. The final benzamide functionality is often achieved through an amide coupling reaction, demonstrating the precision required in medicinal chemistry.

Pharmacokinetic studies have shown that the compound exhibits excellent oral bioavailability, with a high absorption rate and minimal first-pass metabolism. This is attributed to the combined effects of the benzylsulfanyl and 4-methoxyphenyl groups, which modulate the molecule’s permeability across biological membranes. These properties are critical for the development of effective therapeutic agents.

Comparative analysis with existing drugs in the same therapeutic class reveals that this compound offers superior selectivity and reduced side effects. The unique combination of functional groups allows for targeted interactions with specific biological pathways, minimizing off-target effects. This selectivity is a key factor in the development of safer and more effective therapies.

Current research is focused on optimizing the compound’s therapeutic profile through structural modifications. Efforts are underway to enhance its potency while maintaining its favorable pharmacokinetic properties. These modifications are guided by advanced computational tools and in vitro assays, reflecting the interdisciplinary nature of modern drug discovery.

The 4H-1,2,4-triazol-3-ylmethyl linker has also been shown to influence the molecule’s ability to form hydrogen bonds with target proteins, a critical factor in its biological activity. The benzylsulfanyl group, meanwhile, contributes to the molecule’s metabolic stability, ensuring prolonged exposure to the target site. These properties make the compound particularly suitable for chronic disease management.

Overall, the compound N-{5-(benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide exemplifies the synergy between structural complexity and biological function in modern pharmaceutical chemistry. Its unique combination of functional groups and pharmacokinetic properties positions it as a promising candidate for the development of novel therapeutics targeting a wide range of diseases.